(2-Acetyloxycyclobutyl)-trimethylazanium

• Molecular Formula: C9H18NO2+
• Molecular Weight: 172.24 g/mol
• IUPAC Name: (2-acetyloxycyclobutyl)-trimethylazanium
• InChI: InChI=1S/C9H18NO2/c1-7(11)12-9-6-5-8(9)10(2,3)4/h8-9H,5-6H2,1-4H3/q+1
• InChI Key: PSPMGMPBVJFPLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1CCC1[N+](C)(C)C
• Synonyms: 2-ACBT; 2-acetoxycyclobutyltrimethylammonium; 2-acetoxycyclobutyltrimethylammonium iodide

Description

(2-Acetyloxycyclobutyl)-trimethylazanium is a quaternary ammonium compound characterized by a cyclobutane ring substituted with an acetyloxy (-OAc) group at the 2-position and a trimethylazanium group (N⁺(CH₃)₃) (Figure 1). The positively charged trimethylazanium moiety enhances solubility in polar solvents and may facilitate interactions with biological membranes or anionic substrates.

Comparison with Similar Compounds

Comparison with Similar Compounds

Quaternary ammonium compounds with cyclic or substituted alkyl chains are widely studied for their structural and functional diversity. Below is a detailed comparison of (2-Acetyloxycyclobutyl)-trimethylazanium with structurally or functionally related analogs:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Weight*	Polarity/Solubility	Stability Notes	Potential Applications
(2-Acetyloxycyclobutyl)-trimethylazanium	Cyclobutyl ring, -OAc, N⁺(CH₃)₃	~230 g/mol	Moderate (polar solvents)	Hydrolysis-prone at -OAc	Catalysis, drug delivery
[Acetyl-L-carnitine hydrochloride]	Linear chain, -OAc, N⁺(CH₃)₃, -Cl⁻	~239 g/mol	High (aqueous)	Stable due to chloride counterion	Mitochondrial transport, neuroprotection
[4-(Azaniumylmethyl)cyclohexyl]methylazanium	Cyclohexyl ring, dual N⁺ sites	~215 g/mol	Low (organic solvents)	High (rigid cyclohexane)	Surfactants, ion-pairing agents
LysoPC(24:1(15Z))	Phosphocholine head, long alkyl chain	~568 g/mol	Amphiphilic (micelle-forming)	Stable in membranes	Lipidomics, membrane studies

*Estimated based on structural analogs.

Key Observations

Cyclic vs. In contrast, linear analogs like [Acetyl-L-carnitine hydrochloride] exhibit higher conformational flexibility, favoring interactions with enzymes or transport proteins .

Substituent Effects :

• The acetyloxy (-OAc) group in the target compound is susceptible to hydrolysis under acidic or basic conditions, unlike the stable chloride counterion in [Acetyl-L-carnitine hydrochloride] or the phosphocholine head in LysoPC(24:1(15Z)) .
• The trimethylazanium group is common across all compounds, but its placement on a strained cyclobutane ring may reduce solubility in aqueous media compared to linear or larger cyclic analogs.

Applications :

• While LysoPC(24:1(15Z)) is utilized in lipid membrane studies due to its amphiphilic nature, the target compound’s smaller size and polar groups may favor niche roles in catalysis or as a cationic surfactant. [Acetyl-L-carnitine hydrochloride] , with its mitochondrial targeting, highlights how backbone modifications (linear vs. cyclic) dictate biological specificity .